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Preamble: Navigating Scarcity in Chemical Data
In the landscape of chemical research and drug development, professionals often encounter

compounds that, despite their potential significance, are not extensively documented in public

scientific literature. The subject of this guide, 4-Chloro-2-methoxy-6-nitroaniline, is one such

molecule. A targeted search of prominent chemical databases and scholarly articles reveals a

significant lack of published data regarding its synthesis, reactivity, and applications. A CAS

Number has been assigned to this compound (859877-49-9), confirming its identity, but

detailed experimental studies remain elusive.[1]

This guide adheres to the highest standards of scientific integrity (E-E-A-T). Therefore, it will

not speculate on protocols or applications without authoritative sources. Instead, this document

will provide the core, verifiable information for 4-Chloro-2-methoxy-6-nitroaniline—its

molecular formula and weight—derived from its known structure. Furthermore, to provide

context for researchers, this guide will present a comparative analysis with its well-documented

isomers and structurally related analogs. This approach allows us to build a foundational

understanding and infer potential avenues for research while maintaining rigorous scientific

accuracy.
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Part 1: Core Molecular Identity of 4-Chloro-2-
methoxy-6-nitroaniline
The fundamental identity of any chemical compound begins with its structure, from which its

molecular formula and weight are derived. These parameters are critical for all subsequent

quantitative work, from reaction stoichiometry to analytical characterization.

Molecular Structure and Formula
4-Chloro-2-methoxy-6-nitroaniline is an aromatic amine. Its structure consists of a benzene

ring substituted with four functional groups at specific positions:

Aniline (-NH₂) at position 1

Methoxy (-OCH₃) at position 2

Chloro (-Cl) at position 4

Nitro (-NO₂) at position 6

Based on this arrangement, the molecular formula is calculated as C₇H₇ClN₂O₃.

Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. This value

is essential for accurate mass-based measurements in experimental protocols.
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Element Count
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 7 12.011 84.077

Hydrogen (H) 7 1.008 7.056

Chlorine (Cl) 1 35.453 35.453

Nitrogen (N) 2 14.007 28.014

Oxygen (O) 3 15.999 47.997

Total 202.597

The calculated molecular weight of 4-Chloro-2-methoxy-6-nitroaniline is 202.60 g/mol .

Part 2: Comparative Analysis with Structurally
Related Compounds
Given the absence of detailed experimental data for 4-Chloro-2-methoxy-6-nitroaniline,

examining its isomers and simpler analogs provides invaluable, field-proven insights into its

potential chemical behavior. The electronic and steric effects of the methoxy, chloro, and nitro

groups are well-understood, allowing for educated hypotheses regarding its reactivity and

physicochemical properties.

The Parent Compound: 4-Chloro-2-nitroaniline
The most closely related and extensively studied compound is 4-Chloro-2-nitroaniline (CAS No.

89-63-4), which lacks the methoxy group.[2][3][4]

Molecular Formula: C₆H₅ClN₂O₂[4][5]

Molecular Weight: 172.57 g/mol [2][4]

Appearance: Bright orange powder or crystalline solid.[4]

Solubility: Insoluble in water, but soluble in organic solvents like ethanol.[4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1457242/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-2-methoxy-6-nitroaniline
https://www.benchchem.com/product/b1457242/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-2-methoxy-6-nitroaniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/101664
https://www.cdhfinechemical.com/images/product/msds/37_937813950_4-Chloro-2-Nitroaniline-CASNO-89-63-4-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroaniline
https://webbook.nist.gov/cgi/cbook.cgi?ID=C89634&Mask=80
https://www.sigmaaldrich.com/HK/zh/product/aldrich/101664
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitroaniline
https://www.chemicalbook.com/ProductChemicalPropertiesCB72271580_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications: It is almost exclusively used as an intermediate in the synthesis of pigments

and dyes.[7]

Insight for Researchers: The presence of the electron-donating methoxy group in 4-Chloro-2-
methoxy-6-nitroaniline, ortho to the amine and meta to the nitro group, would likely increase

the electron density of the aromatic ring compared to 4-Chloro-2-nitroaniline. This would

activate the ring towards electrophilic substitution and potentially alter its absorption spectrum

and color. The methoxy group may also influence the basicity of the aniline nitrogen through

steric hindrance and electronic effects.

A Note on Synthesis Pathways
While a specific, validated synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not published,

general methodologies for producing substituted nitroanilines can provide a logical starting

point for experimental design. Nitroaniline derivatives are often prepared through the nitration

of an appropriate aniline or anisole precursor, or via amination of a halogenated nitroaromatic

compound.[8][9]

For instance, a plausible, though unverified, synthetic approach could involve the controlled

nitration of 4-chloro-2-methoxyaniline. The challenge in such a synthesis lies in controlling the

regioselectivity of the nitration to achieve the desired 6-nitro isomer over other possibilities.

The synthesis of a related quinoline derivative, 4-chloro-6-methoxy-2-methyl-3-nitroquinoline,

starts from 4-methoxyaniline and proceeds through cyclization, nitration, and chlorination steps.

[10][11][12] This highlights a multi-step pathway where functional groups are introduced

sequentially to build molecular complexity.

Logical Workflow for Compound Characterization
Should a researcher successfully synthesize or procure 4-Chloro-2-methoxy-6-nitroaniline, a

standard workflow for characterization would be essential to validate its structure and purity.

This workflow serves as a self-validating system, ensuring the integrity of any subsequent

research.
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Caption: A standard workflow for the synthesis, purification, and analytical characterization of a

novel organic compound.

Part 3: Concluding Remarks and Future Outlook
4-Chloro-2-methoxy-6-nitroaniline represents a molecule at the edge of the known chemical

space—identified but not characterized. Its core physicochemical identifiers, a molecular

formula of C₇H₇ClN₂O₃ and a molecular weight of 202.60 g/mol , are established. For

researchers in drug discovery and materials science, this compound offers an opportunity for

novel investigation. Its structure, combining electron-donating and electron-withdrawing groups,

suggests potentially interesting electronic and biological properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1457242/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-chloro-2-methoxy-6-nitroaniline
https://www.benchchem.com/product/b1457242/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-2-methoxy-6-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Any investigation must begin with a robust, verifiable synthesis and a thorough analytical

characterization following a logical workflow as outlined above. The insights drawn from well-

documented analogs like 4-Chloro-2-nitroaniline provide a solid foundation for developing

hypotheses about its reactivity and potential applications. As new research emerges, the

scientific community can collectively build the comprehensive technical profile that this

compound currently lacks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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